Cas no 886851-33-8 (3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol)

• Product Name: 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol
• CAS No: 886851-33-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 712923
• PubChem ID: 18525804
• Update Time: 2025-06-09

3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol,3-(2-furanyl)-1-methyl-
• [3-(2-Furyl)-1-methyl-1H-pyrazol-5-yl]methanol
• [5-(furan-2-yl)-2-methylpyrazol-3-yl]methanol
• (3-(2-furyl)-1-methylpyrazol-5-yl)methan-1-ol
• (3-(Furan-2-yl)-1-methyl-1H-pyrazol-5-yl)methanol
• AKOS006281439
• starbld0003271
• SCHEMBL16815304
• FT-0743963
• DTXSID40594559
• [3-(Furan-2-yl)-1-methyl-1H-pyrazol-5-yl]methanol
• 886851-33-8
• MS-22412
• DB-078114
• 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol

• Inchi： 1S/C9H10N2O2/c1-11-7(6-12)5-8(10-11)9-3-2-4-13-9/h2-5,12H,6H2,1H3
• InChI Key： BYXYWFXMSJTOKB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(CO)N(C)N=1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.28
• Melting Point: 83 °C
• Boiling Point: 329.6°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.607
• PSA: 51.19000
• LogP: 1.17240

Additional information on 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol

3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol (CAS No. 886851-33-8): An Overview of Its Structure, Properties, and Applications

3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol (CAS No. 886851-33-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol is characterized by a pyrazole ring fused with a furan moiety and a methanol group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

In recent studies, 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol has been investigated for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Beyond its anticancer properties, 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol could be a promising lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol have also been evaluated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicity studies have indicated that 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery, the synthetic accessibility of 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol is another important factor. The compound can be synthesized using readily available starting materials and straightforward chemical reactions, which facilitates large-scale production for clinical trials and commercialization. This synthetic flexibility also allows for the generation of structurally related analogs to optimize pharmacological properties and enhance therapeutic efficacy.

The potential applications of 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol extend beyond traditional medicinal chemistry. In materials science, this compound has been investigated as a building block for the synthesis of functional polymers and supramolecular assemblies. The unique combination of aromatic rings and functional groups in its structure makes it an attractive candidate for developing materials with tailored optical, electronic, or mechanical properties.

In conclusion, 3-(2-furyl)-1-methyl-1H-pyrazol-5-ylmethanol (CAS No. 886851-33-8) is a multifaceted compound with promising biological activities and versatile applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable asset in the arsenal of modern medicine.